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Compound of Interest

Compound Name: 2-Iodoimidazole

Cat. No.: B1350194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 2-Iodoimidazole (CAS No: 3034-62-6). The information compiled is intended to equip

laboratory personnel with the necessary knowledge to handle this chemical safely, minimizing

exposure risks and ensuring proper emergency response. The following sections detail the

substance's properties, hazards, handling protocols, and emergency procedures.

Substance Identification and Properties
2-Iodoimidazole is a halogenated heterocyclic building block used in various chemical

syntheses.[1] Its physical and chemical properties are crucial for understanding its behavior

and potential hazards in a laboratory setting.
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Property Value Reference

CAS Number 3034-62-6 [2][3]

Molecular Formula C₃H₃IN₂ [4][5]

Molecular Weight 193.97 g/mol [5][6]

Appearance
White to off-white or light

yellow crystalline solid/powder
[4]

Melting Point
118 - 122 °C or 182 - 186 °C

(values vary by source)
[4][5]

Solubility

Slightly soluble in water.

Soluble in organic solvents like

dichloromethane and

chloroform.

[4]

Flash Point Not applicable (solid) [4]

Stability

Stable under normal storage

conditions. May decompose

upon exposure to high heat or

strong oxidizing agents.

[4]

Hazard Identification and GHS Classification
2-Iodoimidazole is classified as a hazardous substance. There are some variations in

classification among suppliers, but the most conservative data indicates significant risks that

require stringent safety measures.[2][6]
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1B / Category 2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage

Corrosive to Metals Category 1
H290: May be corrosive to

metals

References:[2][7][8]

The following diagram illustrates the primary hazards associated with 2-Iodoimidazole.
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Primary GHS Hazard Classifications for 2-Iodoimidazole.

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is mandatory to prevent exposure and

ensure chemical stability.
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3.1. Precautions for Safe Handling

Ventilation: Always use in a well-ventilated area, preferably within a chemical fume hood.[2]

[9]

Personal Contact: Limit all unnecessary personal contact. Avoid contact with skin, eyes, and

clothing.[2][9]

Hygiene: Do not eat, drink, or smoke when using this product.[2][10] Wash hands and any

exposed skin thoroughly after handling.[2][10] Contaminated work clothes should be

laundered separately.[2]

Dust Generation: Avoid generating dust. Use procedures that minimize the creation of

airborne particles.[2]

3.2. Conditions for Safe Storage

Container: Keep containers securely sealed and tightly closed when not in use.[2][9] Store in

the original packaging.[2]

Environment: Store in a cool, dry, and well-ventilated area.[4][9]

Incompatibilities: Keep away from strong oxidizing agents and acids.[10]

The diagram below outlines a standard workflow for handling 2-Iodoimidazole in a laboratory

setting.
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Recommended workflow for handling 2-Iodoimidazole.
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Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are critical to minimize exposure.

Control Type Recommended Equipment Reference

Engineering Controls

Facilities storing or utilizing this

material should be equipped

with an eyewash fountain and

a safety shower. Work should

be conducted in a fume hood.

[9]

Eye/Face Protection
Wear tight-sealing safety

goggles or a face shield.
[2][9]

Skin Protection

Wear impervious protective

gloves (e.g., nitrile) and

appropriate protective clothing

to prevent skin exposure.

[2][9]

Respiratory Protection

If dust is generated, use a

NIOSH-approved dust mask

(e.g., N95) or a respirator.

[2]

Emergency Procedures
Immediate and appropriate action is required in the event of an exposure or spill.

5.1. First Aid Measures
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Exposure Route First Aid Protocol Reference

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If not breathing,

provide artificial respiration.

Seek medical attention.

[2][9][10]

Skin Contact

Immediately take off all

contaminated clothing. Rinse

skin with plenty of water or

shower for at least 15 minutes.

Immediately call a physician.

[2][10]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Immediately call a POISON

CENTER or physician.

[2][10]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Call a POISON

CENTER or physician if you

feel unwell.

[2]

The following diagram outlines the decision-making process for first aid response.
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First aid response workflow for 2-Iodoimidazole exposure.

5.2. Fire-Fighting Measures

The substance is non-combustible, but containers may burn in a fire.[2]

Use extinguishing media suitable for the surrounding fire, such as water spray, carbon

dioxide (CO2), or dry chemical foam.[2][10]

Firefighters should wear full protective gear and a self-contained breathing apparatus

(SCBA).[2][10]

5.3. Spill and Leak Management In case of a spill, follow these steps to ensure safe cleanup

and containment.[2][9]

Evacuate and Ventilate: Clear all personnel from the area and ensure adequate ventilation.

Move upwind from the spill.[2]

Control and Contain: Prevent the spillage from entering drains, sewers, or waterways.[2][9]
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Cleanup:

Avoid generating dust.[2]

Use dry cleanup procedures. Gently sweep or vacuum up the spilled material. Do not use

compressed air for cleaning.[2]

Place the spilled material into a clean, dry, sealable, and properly labeled container for

disposal.[2][9]

Decontamination: Thoroughly decontaminate the area and any equipment used in the

cleanup.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[9]

The diagram below provides a logical workflow for responding to a chemical spill.
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Step-by-step procedure for managing a 2-Iodoimidazole spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1350194?utm_src=pdf-body-img
https://www.benchchem.com/product/b1350194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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